5-(6-Chloro-1,3-benzodioxol-5-yl)-11-methyl-8-thia-4,6,11-triazatricyclo[7.4.0.02,7]trideca-1(9),2(7)-dien-3-one
5-(6-Chloro-1,3-benzodioxol-5-yl)-11-methyl-8-thia-4,6,11-triazatricyclo[7.4.0.02,7]trideca-1(9),2(7)-dien-3-one
Brand Name:
Vulcanchem
CAS No.:
352666-62-7
VCID:
VC0359143
InChI:
InChI=1S/C17H16ClN3O3S/c1-21-3-2-8-13(6-21)25-17-14(8)16(22)19-15(20-17)9-4-11-12(5-10(9)18)24-7-23-11/h4-5,15,20H,2-3,6-7H2,1H3,(H,19,22)
SMILES:
CN1CCC2=C(C1)SC3=C2C(=O)NC(N3)C4=CC5=C(C=C4Cl)OCO5
Molecular Formula:
C17H16ClN3O3S
Molecular Weight:
377.8g/mol
5-(6-Chloro-1,3-benzodioxol-5-yl)-11-methyl-8-thia-4,6,11-triazatricyclo[7.4.0.02,7]trideca-1(9),2(7)-dien-3-one
CAS No.: 352666-62-7
Main Products
VCID: VC0359143
Molecular Formula: C17H16ClN3O3S
Molecular Weight: 377.8g/mol
![5-(6-Chloro-1,3-benzodioxol-5-yl)-11-methyl-8-thia-4,6,11-triazatricyclo[7.4.0.02,7]trideca-1(9),2(7)-dien-3-one - 352666-62-7](/images/no_structure.jpg)
| CAS No. | 352666-62-7 |
|---|---|
| Product Name | 5-(6-Chloro-1,3-benzodioxol-5-yl)-11-methyl-8-thia-4,6,11-triazatricyclo[7.4.0.02,7]trideca-1(9),2(7)-dien-3-one |
| Molecular Formula | C17H16ClN3O3S |
| Molecular Weight | 377.8g/mol |
| IUPAC Name | 5-(6-chloro-1,3-benzodioxol-5-yl)-11-methyl-8-thia-4,6,11-triazatricyclo[7.4.0.02,7]trideca-1(9),2(7)-dien-3-one |
| Standard InChI | InChI=1S/C17H16ClN3O3S/c1-21-3-2-8-13(6-21)25-17-14(8)16(22)19-15(20-17)9-4-11-12(5-10(9)18)24-7-23-11/h4-5,15,20H,2-3,6-7H2,1H3,(H,19,22) |
| Standard InChIKey | VUMVLCKGZYNDIB-UHFFFAOYSA-N |
| SMILES | CN1CCC2=C(C1)SC3=C2C(=O)NC(N3)C4=CC5=C(C=C4Cl)OCO5 |
| Canonical SMILES | CN1CCC2=C(C1)SC3=C2C(=O)NC(N3)C4=CC5=C(C=C4Cl)OCO5 |
| PubChem Compound | 3383592 |
| Last Modified | Nov 11 2021 |
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